Cas no 1105197-37-2 (4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one)
4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one
- 4-CYCLOPROPYL-1-(2-METHYLPHENYL)-1,6-DIHYDRO-7H-PYRAZOLO[3,4-D]PYRIDAZIN-+
- 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
-
- MDL: MFCD11986574
- Inchi: 1S/C15H14N4O/c1-9-4-2-3-5-12(9)19-14-11(8-16-19)13(10-6-7-10)17-18-15(14)20/h2-5,8,10H,6-7H2,1H3,(H,18,20)
- InChI Key: WKPNSPXTVPVEON-UHFFFAOYSA-N
- SMILES: C1(=O)NN=C(C2CC2)C2C=NN(C3=CC=CC=C3C)C1=2
4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330900-100mg |
4-Cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95%+ | 100mg |
$376 | 2021-06-16 | |
| Chemenu | CM330900-250mg |
4-Cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95%+ | 250mg |
$510 | 2021-06-16 | |
| Chemenu | CM330900-1g |
4-Cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95%+ | 1g |
$1372 | 2021-06-16 | |
| TRC | C253726-100mg |
4-cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7h-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C253726-500mg |
4-cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7h-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 500mg |
$ 390.00 | 2022-04-01 | ||
| TRC | C253726-1g |
4-cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7h-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 1g |
$ 570.00 | 2022-04-01 | ||
| Chemenu | CM330900-100mg |
4-Cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95%+ | 100mg |
$232 | 2023-03-07 | |
| Chemenu | CM330900-250mg |
4-Cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95%+ | 250mg |
$336 | 2023-03-07 | |
| Chemenu | CM330900-1g |
4-Cyclopropyl-1-(2-methylphenyl)-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95%+ | 1g |
$905 | 2023-03-07 | |
| Enamine | EN300-239146-0.05g |
4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one |
1105197-37-2 | 95% | 0.05g |
$612.0 | 2024-06-19 |
4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
4-Cyclopropyl-1-(2-Methylphenyl)-1H,6H,7H-Pyrazolo[3,4-D]Pyridazin-7-One: A Comprehensive Overview
The compound with CAS No. 1105197-37-2, known as 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridazines, which are heterocyclic aromatic compounds with unique structural and functional properties. The molecule's structure is characterized by a pyrazolo[3,4-d]pyridazine core, substituted with a cyclopropyl group at position 4 and a 2-methylphenyl group at position 1. These substituents play a crucial role in determining the compound's chemical reactivity, biological activity, and potential applications.
Recent studies have highlighted the importance of pyrazolopyridazines as scaffolds for drug discovery. The cyclopropyl group attached to the pyrazolo[3,4-d]pyridazine ring introduces steric hindrance and enhances the molecule's stability. Meanwhile, the 2-methylphenyl substituent contributes to the compound's hydrophobicity and potential for interactions with biological targets. These features make 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one a promising candidate for further exploration in medicinal chemistry.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyridazine core. This is followed by selective substitution reactions to introduce the cyclopropyl and 2-methylphenyl groups. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of these processes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve precise control over the substitution pattern of the pyrazolopyridazine ring.
From a biological standpoint, 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has demonstrated intriguing activity in various assays. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties. Additionally, its ability to modulate key signaling pathways involved in cancer progression has been explored in vitro and in vivo models. These findings underscore its potential as a lead compound for developing novel therapeutic agents.
In terms of physical properties, this compound exhibits a melting point of approximately 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate to high, facilitating its use in various chemical reactions and biological assays. The compound's UV-vis spectrum reveals strong absorption bands in the visible region due to its conjugated aromatic system.
The structural uniqueness of 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as an organic semiconductor material for use in electronic devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Preliminary results indicate that this compound exhibits suitable charge transport properties for such applications.
In conclusion, CAS No. 1105197-37-2, or 4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in organic synthesis
1105197-37-2 (4-cyclopropyl-1-(2-methylphenyl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)